Cas no 2138247-17-1 (Quinoline, 7-bromo-2,4-diethyl-3-methyl-)

• Product Name: Quinoline, 7-bromo-2,4-diethyl-3-methyl-
• CAS No: 2138247-17-1
• MF: C₁₄H₁₆BrN
• MW: 278.187542915344
• CID: 5288859
• Update Time: 2025-10-11

Quinoline, 7-bromo-2,4-diethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-2,4-diethyl-3-methyl-

• Inchi： 1S/C14H16BrN/c1-4-11-9(3)13(5-2)16-14-8-10(15)6-7-12(11)14/h6-8H,4-5H2,1-3H3
• InChI Key： PANBVPNSYYPQPP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Br)C=2)C(CC)=C(C)C=1CC

Additional information on Quinoline, 7-bromo-2,4-diethyl-3-methyl-

7-Bromo-2,4-Diethyl-3-Methyl-Quinoline (CAS No. 2138247-17-1): A Comprehensive Overview

Introduction to 7-Bromo-2,4-Diethyl-3-Methyl-Quinoline

7-Bromo-2,4-Diethyl-3-Methyl-Quinoline, also known by its CAS number 2138247-17-1, is a complex organic compound belonging to the quinoline family. Quinolines are heterocyclic aromatic compounds with a nitrogen atom in the ring structure, making them versatile building blocks in organic chemistry. The compound's structure features a bromine atom at the 7-position and ethyl groups at the 2 and 4 positions, along with a methyl group at the 3 position. This unique substitution pattern gives rise to its distinctive chemical properties and potential applications in various fields.

Synthesis and Structural Features

The synthesis of 7-Bromo-2,4-Diethyl-3-Methyl-Quinoline involves a series of carefully designed organic reactions. Starting from quinoline derivatives, chemists employ substitution reactions to introduce the bromine and alkyl groups at specific positions. The bromine atom at position 7 plays a critical role in determining the compound's reactivity and stability. The ethyl groups at positions 2 and 4 contribute to the molecule's hydrophobicity, while the methyl group at position 3 adds to its steric bulk. These structural features make it an interesting candidate for further functionalization in drug discovery and materials science.

Applications in Drug Discovery

Recent studies have highlighted the potential of 7-Bromo-2,4-Diethyl-3-Methyl-Quinoline as a lead compound in drug discovery. Its quinoline backbone is known for its ability to interact with various biological targets, including enzymes and receptors. The bromine substituent can serve as a leaving group or participate in hydrogen bonding, enhancing its bioactivity. Researchers have explored its anti-inflammatory properties, suggesting it could be developed into a novel class of anti-inflammatory agents.

Role in Materials Science

Beyond pharmacology, 7-Bromo-2,4-Diethyl-3-Methyl-Quinoline has shown promise in materials science. Its aromatic system and substituents make it suitable for use as a precursor in the synthesis of advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Recent advancements in green chemistry have also led to eco-friendly methods for synthesizing this compound, aligning with sustainability goals.

Toxicological Considerations

While exploring its applications is crucial, understanding the toxicological profile of 7-Bromo-2,4-Diethyl-3-Methyl Quinoline is equally important. Initial toxicity studies indicate that it exhibits moderate acute toxicity; however, chronic exposure effects require further investigation. Regulatory agencies have established guidelines for handling such compounds to ensure safety in both industrial and laboratory settings.

Future Directions and Research Opportunities

The future of 7-Bromo Di Ethyl Metyl Quinoline (CAS No. 2138247 -17 -1) lies in its potential for diversification into new chemical entities (NCEs). Collaborative efforts between academia and industry are expected to unlock its full potential across multiple sectors. Additionally, leveraging computational chemistry tools can aid in predicting its interactions with biological systems more accurately.

In conclusion, Quinoline derivatives like 7-bromo di ethyl methyl quinoline (CAS No: 2138247 -17 -1) continue to be pivotal in advancing scientific research and development across various disciplines.